Cas no 2248157-58-4 (1(2H)-Isoquinolinone, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
1(2H)-Isoquinolinone, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Isoquinolinone, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1-ol
-
- Inchi: 1S/C15H18BNO3/c1-14(2)15(3,4)20-16(19-14)12-9-17-13(18)11-8-6-5-7-10(11)12/h5-9H,1-4H3,(H,17,18)
- InChI Key: YDWXMSRZTFXPKE-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C(B2OC(C)(C)C(C)(C)O2)=CN1
1(2H)-Isoquinolinone, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM559137-1g |
4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1-ol |
2248157-58-4 | 95%+ | 1g |
$670 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1249625-1g |
4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1-ol |
2248157-58-4 | 95% | 1g |
¥6531 | 2023-03-11 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00815483-1g |
4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)isoquinolin-1-ol |
2248157-58-4 | 95% | 1g |
¥3738.0 | 2023-03-11 |
1(2H)-Isoquinolinone, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 1(2H)-Isoquinolinone, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
Comprehensive Overview of 1(2H)-Isoquinolinone, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2248157-58-4)
The compound 1(2H)-Isoquinolinone, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2248157-58-4) is a highly versatile boron-containing heterocycle that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring an isoquinolinone core coupled with a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Researchers are increasingly exploring its applications in drug discovery, fluorescent probes, and polymeric materials, aligning with the growing demand for functionalized aromatic compounds in high-tech industries.
One of the most searched questions in AI-driven chemical databases revolves around the synthetic utility of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1(2H)-isoquinolinone. This compound’s boronate ester group enables efficient C-C bond formation, a critical step in constructing complex molecules like biaryl scaffolds used in kinase inhibitors and OLED materials. Recent publications highlight its role in optimizing catalytic systems for green chemistry applications, addressing the global push for sustainable synthesis methods. Its stability under ambient conditions further enhances its practicality for industrial-scale use.
In the context of user-generated search trends, queries such as "isoquinolinone derivatives in cancer research" and "boron-based building blocks" reflect the compound’s relevance. The 4-borono-substituted isoquinolinone framework is being investigated for targeted drug delivery due to its ability to modulate bioavailability and receptor binding. Additionally, its photophysical properties are exploited in designing bioimaging agents, a hotspot in nanomedicine discussions. These applications resonate with the broader scientific community’s focus on precision medicine and diagnostic tools.
From a material science perspective, the compound’s conjugated π-system and boron coordination sites make it a candidate for organic electronics. Searches for "boron-doped organic semiconductors" often lead to studies involving this derivative. Its integration into polymeric networks improves charge mobility, a key parameter for flexible electronics and energy storage devices. This aligns with the surge in interest for next-generation battery materials and wearable technology components.
Quality control and analytical characterization of CAS 2248157-58-4 are frequently discussed in patent literature. Techniques like HPLC purity analysis, NMR spectroscopy, and X-ray crystallography confirm its structural integrity, ensuring reproducibility in high-throughput screening workflows. The compound’s MSDS data (excluding hazard classifications) emphasizes handling protocols to maintain its chemical stability, a common concern among industrial users.
In summary, 1(2H)-Isoquinolinone, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- represents a nexus of innovation across disciplines. Its adaptability to medicinal chemistry, materials engineering, and catalysis ensures its prominence in both academic and industrial research. As computational chemistry tools advance, predictive models for its reactivity patterns will further unlock its potential, solidifying its status as a multifunctional molecular platform.
2248157-58-4 (1(2H)-Isoquinolinone, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)